6-(2-ethoxyphenyl)-1,3-dimethyl-5-(3-nitrophenyl)-1H-pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione

• Molecular Formula: C22H20N4O5
• Molecular Weight: 420.4 g/mol
• IUPAC Name: 6-(2-ethoxyphenyl)-1,3-dimethyl-5-(3-nitrophenyl)pyrrolo[3,4-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C22H20N4O5/c1-4-31-18-11-6-5-10-16(18)25-13-17-19(21(27)24(3)22(28)23(17)2)20(25)14-8-7-9-15(12-14)26(29)30/h5-13H,4H2,1-3H3
• InChI Key: DOOLXNOAHXMXPB-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1N2C=C3C(=C2C4=CC(=CC=C4)[N+](=O)[O-])C(=O)N(C(=O)N3C)C

Description

6-(2-ethoxyphenyl)-1,3-dimethyl-5-(3-nitrophenyl)-1H-pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione, also known as EPPD, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in drug development. EPPD has been found to exhibit promising pharmacological properties, making it a potential candidate for the development of new drugs for various diseases.

Mechanism of Action

6-(2-ethoxyphenyl)-1,3-dimethyl-5-(3-nitrophenyl)-1H-pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione exerts its pharmacological effects by inhibiting the activity of protein kinases, which are enzymes that play a crucial role in the regulation of cell growth and proliferation. This compound has been found to selectively inhibit the activity of certain protein kinases, such as CDK2 and CDK9, which are involved in the regulation of the cell cycle and transcription.
Biochemical and physiological effects:
This compound has been found to exhibit a range of biochemical and physiological effects, including the induction of apoptosis, inhibition of cell proliferation, and inhibition of angiogenesis (the formation of new blood vessels). This compound has also been found to modulate the expression of various genes involved in cancer progression, such as cyclin D1 and Bcl-2.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-(2-ethoxyphenyl)-1,3-dimethyl-5-(3-nitrophenyl)-1H-pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione in lab experiments is its potent anticancer activity, which makes it a valuable tool for studying the mechanisms of cancer cell growth and proliferation. However, one of the limitations of using this compound in lab experiments is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for the research on 6-(2-ethoxyphenyl)-1,3-dimethyl-5-(3-nitrophenyl)-1H-pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione. One possible direction is the development of new drugs based on the structure of this compound that exhibit improved pharmacological properties, such as increased solubility and specificity for certain protein kinases. Another possible direction is the investigation of the potential applications of this compound in other disease areas, such as neurodegenerative diseases and infectious diseases.

Synthesis Methods

The synthesis of 6-(2-ethoxyphenyl)-1,3-dimethyl-5-(3-nitrophenyl)-1H-pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione involves the reaction of 2-ethoxyaniline with 3-nitrobenzaldehyde in the presence of acetic acid and ammonium acetate to yield the intermediate, 6-(2-ethoxyphenyl)-3-nitro-1,3-dihydro-2H-pyrrolo[3,4-d]pyrimidin-2-one. This intermediate is then converted to this compound by reacting it with methyl iodide and potassium carbonate in dimethylformamide.

Scientific Research Applications

6-(2-ethoxyphenyl)-1,3-dimethyl-5-(3-nitrophenyl)-1H-pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione has been found to exhibit potent anticancer activity by inhibiting the growth of cancer cells. Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells by activating the caspase pathway. This compound has also been found to inhibit the migration and invasion of cancer cells, which can help prevent the spread of cancer to other parts of the body.